Cas no 94119-93-4 (1-Hexadecanaminium, N,N,N-trioctyl-, iodide)

• Product Name: 1-Hexadecanaminium, N,N,N-trioctyl-, iodide
• CAS No: 94119-93-4
• MF: C₄₀H₈₄IN
• MW: 706.006145477295
• CID: 752395
• PubChem ID: 14475157
• Update Time: 2025-04-19

1-Hexadecanaminium, N,N,N-trioctyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanaminium, N,N,N-trioctyl-, iodide
• hexadecyl(trioctyl)azanium,iodide
• hexadecyltrioctylammonium iodide
• N,N,N-Trioctylhexadecan-1-aminium iodide
• SCHEMBL5092326
• 94119-93-4
• DTXSID50560765

• Inchi： 1S/C40H84N.HI/c1-5-9-13-17-21-22-23-24-25-26-27-28-32-36-40-41(37-33-29-18-14-10-6-2,38-34-30-19-15-11-7-3)39-35-31-20-16-12-8-4;/h5-40H2,1-4H3;1H/q+1;/p-1
• InChI Key： ARRZFHFQNQKXCX-UHFFFAOYSA-M
• SMILES： [I-].[N+](CCCCCCCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 705.56485g/mol
• Monoisotopic Mass: 705.56485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 42
• Rotatable Bond Count: 36
• Complexity: 417
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų